Cas no 1443980-54-8 (tert-butyl 6-methyl-octahydro-1H-pyrrolo[2,3-c]pyridine-1-carboxylate)

Tert-butyl 6-methyl-octahydro-1H-pyrrolo[2,3-c]pyridine-1-carboxylate is a protected heterocyclic amine derivative, commonly employed as an intermediate in organic synthesis and pharmaceutical research. Its key advantages include structural rigidity due to the fused pyrrolo[2,3-c]pyridine scaffold, which enhances stereochemical control in downstream reactions. The tert-butyloxycarbonyl (Boc) protecting group ensures stability under basic and nucleophilic conditions while allowing selective deprotection under acidic conditions. The methyl substituent at the 6-position offers additional steric and electronic modulation for tailored reactivity. This compound is particularly valuable in the synthesis of bioactive molecules, where precise functionalization of the pyrrolopyridine core is required. Its high purity and well-defined stereochemistry make it a reliable building block for complex molecular architectures.
tert-butyl 6-methyl-octahydro-1H-pyrrolo[2,3-c]pyridine-1-carboxylate structure
1443980-54-8 structure
Product Name:tert-butyl 6-methyl-octahydro-1H-pyrrolo[2,3-c]pyridine-1-carboxylate
CAS No:1443980-54-8
MF:C13H24N2O2
MW:240.341863632202
MDL:MFCD24842867
CID:4700546
PubChem ID:71758444
Update Time:2025-08-04

tert-butyl 6-methyl-octahydro-1H-pyrrolo[2,3-c]pyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 6-methyloctahydro-1H-pyrrolo[2,3-c]pyridine-1-carboxylate
    • tert-butyl 6-methyl-octahydro-1H-pyrrolo[2,3-c]pyridine-1-carboxylate
    • NE62714
    • MDL: MFCD24842867
    • Inchi: 1S/C13H24N2O2/c1-13(2,3)17-12(16)15-8-6-10-5-7-14(4)9-11(10)15/h10-11H,5-9H2,1-4H3
    • InChI Key: ZYSHANRYTYMJTR-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCC2CCN(C)CC12)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 298
  • Topological Polar Surface Area: 32.8

tert-butyl 6-methyl-octahydro-1H-pyrrolo[2,3-c]pyridine-1-carboxylate Pricemore >>

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Additional information on tert-butyl 6-methyl-octahydro-1H-pyrrolo[2,3-c]pyridine-1-carboxylate

tert-butyl 6-methyl-octahydro-1H-pyrrolo[2,3-c]pyridine-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 1443980-54-8, commonly referred to as tert-butyl 6-methyl-octahydro-1H-pyrrolo[2,3-c]pyridine-1-carboxylate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of pyrrolopyridine, a bicyclic structure that combines the properties of pyrrole and pyridine rings. The tert-butyl group attached to the molecule plays a crucial role in modulating its physical and chemical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of tert-butyl 6-methyl-octahydro-1H-pyrrolo[2,3-c]pyridine-1-carboxylate in drug delivery systems due to its unique structural features. The octahydro moiety contributes to the molecule's stability and solubility, which are essential for pharmaceutical applications. Moreover, the 6-methyl substitution enhances the molecule's ability to interact with biological systems, making it a promising candidate for targeted drug delivery.

In terms of synthesis, researchers have developed innovative methods to produce tert-butyl 6-methyl-octahydro-1H-pyrrolo[2,3-c]pyridine-1-carboxylate with high efficiency. One such method involves a palladium-catalyzed coupling reaction, which not only simplifies the synthesis process but also ensures high purity of the final product. This approach has been widely adopted in academic and industrial settings, underscoring the compound's importance in modern organic chemistry.

The application of tert-butyl 6-methyl-octahydro-1H-pyrrolo[2,3-c]pyridine-1-carboxylate extends beyond pharmaceuticals. Recent advancements in materials science have explored its use as a precursor for advanced materials such as polymers and nanoparticles. The carboxylate group in the molecule facilitates polymerization reactions, enabling the creation of biocompatible materials with tailored properties. These materials hold great promise for use in biomedical devices and tissue engineering.

From an environmental perspective, the biodegradability of tert-butyl 6-methyl-octahydro-1H-pyrrolo[2,3-c]pyridine-1-carboxylate has been a topic of interest. Studies indicate that under specific conditions, the compound can undergo microbial degradation, reducing its environmental footprint. This attribute makes it an eco-friendly alternative to traditional chemicals in various industrial processes.

In conclusion, tert-butyl 6-methyl-octahydro-1H-pyrrolo[2,3-c]pyridine-1-carboxylate (CAS No. 1443980-54-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potential uses for this compound, its significance in the scientific community is expected to grow further.

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